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Compound of Interest

Compound Name: GW7845

Cat. No.: B1672479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of GW7845 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent. GW7845 is a

potent and selective peroxisome proliferator-activated receptor-gamma (PPARγ) agonist, a key

target in various research areas including metabolism, inflammation, and oncology.[1][2]

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results.

Physicochemical Properties of GW7845
A summary of the key physicochemical properties of GW7845 is presented in Table 1. This

information is essential for accurate calculations and preparation of stock solutions.

Property Value Reference

Chemical Formula C29H28N2O6 [3]

Molecular Weight 500.55 g/mol [3]

Appearance Solid powder [3]

Solubility Soluble in DMSO [3]

Purity
>98% (refer to Certificate of

Analysis)
[3]
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Experimental Protocol: Preparing a 10 mM GW7845
Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of GW7845 in DMSO. The

required mass of GW7845 for other desired concentrations can be calculated using the

formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Materials:

GW7845 powder

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of GW7845 powder to room

temperature to prevent condensation of moisture.

Weighing GW7845: Tare a clean, dry microcentrifuge tube or amber glass vial on a

calibrated analytical balance. Carefully weigh the desired amount of GW7845 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.0055 mg of GW7845.

Adding DMSO: Using a calibrated pipette, add the calculated volume of DMSO to the vial

containing the GW7845 powder. To prepare a 10 mM stock solution with 5.0055 mg of

GW7845, add 1 mL of DMSO.
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Dissolution: Cap the vial tightly and vortex the solution until the GW7845 powder is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to

aid dissolution if necessary. Visually inspect the solution to ensure there are no visible

particles.

Labeling and Storage: Clearly label the vial with the compound name (GW7845),

concentration (10 mM), solvent (DMSO), preparation date, and your initials.

Storage Conditions: For short-term storage (days to weeks), the stock solution can be stored

at 4°C.[3] For long-term storage (months to years), it is recommended to aliquot the stock

solution into smaller, single-use volumes and store at -20°C or -80°C to minimize freeze-

thaw cycles.[3] Protect the solution from light.[4]

Table 2: Example Dilution Table for GW7845 in DMSO[3]

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.50 mg 2.50 mg 5.01 mg

5 mM 2.50 mg 12.51 mg 25.03 mg

10 mM 5.01 mg 25.03 mg 50.06 mg

50 mM 25.03 mg 125.14 mg 250.28 mg

Experimental Workflow
The following diagram illustrates the workflow for preparing the GW7845 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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